Cas no 36576-43-9 (Cyanazine Acid)

• Product Name: Cyanazine Acid
• CAS No: 36576-43-9
• MF: C₉H₁₄ClN₅O₂
• MW: 259.692759990692
• CID: 1474147
• Update Time: 2026-04-28

Cyanazine Acid Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]-2-methylalanine
• 2-{[4-Chloro-6-(ethylamino)-1,3,5-triazin-2-yl]amino}-2-methylpropanoic acid
• alanine, N-[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]-2-methyl-
• N-[4-Chlor-6-(ethylamino)-1,3,5-triazin-2-yl]-2-methylalanin
• N-[4-Chloro-6-(éthylamino)-1,3,5-triazin-2-yl]-2-méthylalanine
• 2-[[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-2-methylpropanoic acid
• Cyanazine Acid

Computed Properties

• Exact Mass: 259.08382

Experimental Properties

• PSA: 100.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Cyanazine Acid

Comprehensive Analysis of Cyanazine Acid (CAS No. 36576-43-9): Properties, Applications, and Environmental Impact

Cyanazine Acid (CAS No. 36576-43-9) is a specialized chemical compound that has garnered significant attention in agricultural and environmental research. As a derivative of cyanazine, this compound plays a crucial role in modern crop protection strategies. Its unique molecular structure, characterized by a triazine ring, contributes to its selective herbicidal properties, making it a subject of interest for researchers and industry professionals alike.

The chemical formula of Cyanazine Acid reflects its functional groups, which include a carboxylic acid moiety. This structural feature enhances its solubility in aqueous systems, a property that has implications for both its efficacy and environmental behavior. Recent studies have focused on the degradation pathways of Cyanazine Acid in soil and water systems, addressing growing concerns about sustainable agricultural practices.

In agricultural applications, Cyanazine Acid demonstrates remarkable selectivity in controlling broadleaf weeds while minimizing impact on crops. This characteristic has led to its incorporation in integrated pest management systems, particularly in corn and sorghum cultivation. The compound's mode of action involves inhibition of photosynthesis at the photosystem II level, a mechanism shared by other triazine-class compounds.

Environmental scientists have shown increasing interest in the fate and transport of Cyanazine Acid in ecosystems. Research indicates that under typical field conditions, the compound undergoes gradual biodegradation, with half-life values varying depending on soil type and climatic conditions. These findings are particularly relevant to discussions about soil health and water quality protection in agricultural watersheds.

Analytical methods for detecting Cyanazine Acid have evolved significantly in recent years. Modern techniques such as HPLC-MS/MS now allow for detection at parts-per-billion levels, enabling more precise monitoring of environmental residues. This capability supports regulatory compliance and environmental stewardship programs in farming operations.

The metabolism of Cyanazine Acid in plants has been another area of active research. Studies have identified multiple transformation products, some of which retain biological activity. Understanding these metabolic pathways is essential for optimizing application rates and timing to maximize efficacy while minimizing environmental loading.

From a regulatory perspective, Cyanazine Acid has been evaluated by various international agencies for its safety profile. Current data suggest that when used according to label instructions, the compound presents minimal risk to non-target organisms. However, ongoing monitoring programs continue to assess its long-term environmental impact, reflecting the agricultural sector's commitment to sustainable practices.

Innovative formulation technologies have enhanced the performance characteristics of Cyanazine Acid-containing products. Recent advances include microencapsulation techniques that improve stability and reduce volatility, addressing some of the challenges associated with earlier formulations. These developments contribute to more efficient use of the active ingredient.

The scientific literature contains numerous studies examining the interaction between Cyanazine Acid and soil microorganisms. These investigations have revealed that certain microbial communities can accelerate the compound's degradation, pointing to potential bioremediation strategies for affected sites. Such findings align with current interests in microbiome-based solutions for agricultural sustainability.

As precision agriculture gains traction, the role of compounds like Cyanazine Acid is being reevaluated within the context of site-specific weed management. Variable-rate application technologies now allow for more targeted use of herbicides, potentially reducing overall quantities required while maintaining effective weed control.

Research into resistance management has also involved Cyanazine Acid, particularly regarding its potential role in rotation programs to mitigate the development of herbicide-resistant weed populations. This aspect has become increasingly important as resistance issues continue to challenge global agricultural productivity.

The physical and chemical properties of Cyanazine Acid, including its vapor pressure, octanol-water partition coefficient, and photostability, have been thoroughly characterized. These parameters are essential for predicting environmental behavior and designing appropriate application strategies under various climatic conditions.

Recent innovations in green chemistry have explored more sustainable synthesis routes for Cyanazine Acid and related compounds. These efforts aim to reduce energy consumption and waste generation during manufacturing, aligning with broader industry goals of reducing the environmental footprint of crop protection products.

As global agricultural systems face increasing pressure to produce more with fewer inputs, compounds like Cyanazine Acid will likely continue to play a role in balanced weed management strategies. Ongoing research and technological advancements promise to further optimize its use while addressing environmental considerations.